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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile

CAS No.: 140860-51-1

Cat. No.: B121712

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-methoxybenzonitrile, a key intermediate in various synthetic applications. This

document outlines its physicochemical characteristics, detailed experimental protocols for their

determination, and a logical workflow for property analysis.

Core Physical and Chemical Properties
2-Bromo-4-methoxybenzonitrile is a substituted aromatic nitrile. The data presented here

corresponds to the compound with CAS Number 140860-51-1.[1][2][3]
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Property Value Source(s)

CAS Number 140860-51-1 [2][3]

Molecular Formula C₈H₆BrNO [2]

Molecular Weight 212.046 g/mol

Appearance
White to off-white crystalline

powder/solid

Purity ≥95%

Storage Conditions
2-8°C, Sealed in a dry

environment
[3]

Note: Specific melting and boiling points for CAS 140860-51-1 are not consistently reported

across public sources. Experimental determination is recommended for precise values.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of 2-Bromo-4-methoxybenzonitrile.

Melting Point Determination
The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the

substance transitions from a solid to a liquid.[4][5] Impurities typically cause a depression and

broadening of the melting point range.[6]

Methodology: Capillary Method

Sample Preparation: The crystalline 2-Bromo-4-methoxybenzonitrile sample must be

completely dry and in a fine powder form.[4] If necessary, crush the crystals using a mortar

and pestle.

Capillary Tube Loading: Press the open end of a thin-walled capillary tube (sealed at one

end) into the powdered sample.[5] Tap the sealed end gently on a hard surface to pack the

sample into the bottom of the tube. The sample height should be approximately 1-2 mm.[6]
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Apparatus Setup: Place the loaded capillary tube into a melting point apparatus (e.g., a Mel-

Temp or similar digital device).

Heating and Observation:

For an unknown compound, a rapid initial heating (e.g., 10-20°C/minute) can be used to

determine an approximate melting range.[7]

For a precise measurement, a second, fresh sample should be heated rapidly to about 15-

20°C below the approximate melting point.[7]

The heating rate should then be slowed to 1-2°C per minute.[6]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample becomes a

clear liquid (the end of the melting range).[6]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology: Micro Boiling Point Determination (Thiele Tube or Aluminum Block)

Sample Preparation: Place a small amount (a few milliliters) of liquid 2-Bromo-4-
methoxybenzonitrile into a small test tube or fusion tube.[8][9][10][11]

Capillary Inversion: Take a capillary tube sealed at one end. Place the open end of this

capillary tube down into the liquid in the fusion tube.[8][9][11]

Apparatus Setup:

Attach the fusion tube to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

Place this assembly into a heating apparatus, such as a Thiele tube filled with mineral oil

or an aluminum heating block.[8][9][11]
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Heating and Observation:

Heat the apparatus slowly and uniformly.[9]

As the liquid heats, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube.[9]

Data Recording: Remove the heat source and allow the apparatus to cool. The boiling point

is the temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube.[12]

Solubility Determination
Solubility provides critical information about the polarity of a molecule and the presence of

functional groups that can interact with a solvent.[13]

Methodology: Qualitative Solubility Testing

General Procedure:

In a small, clean test tube, place approximately 25 mg of solid 2-Bromo-4-
methoxybenzonitrile or 0.05 mL if it is in liquid form.[13]

Add 0.75 mL of the chosen solvent in small portions (e.g., 0.25 mL at a time).[13]

After each addition, shake the test tube vigorously for 10-20 seconds.[14]

Observe if the compound dissolves completely. If it does, it is considered "soluble." If it

does not dissolve or only partially dissolves, it is "insoluble."[14]

Solvent Selection and Interpretation:

Water: Solubility in water suggests the presence of polar functional groups. Given the

structure of 2-Bromo-4-methoxybenzonitrile, it is expected to be insoluble in water. If it

is soluble, test the resulting solution with litmus paper to check for acidity or basicity, which

could indicate the presence of acidic or basic functional groups.[15]
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Organic Solvents (e.g., Dichloromethane, Ethanol, Diethyl Ether): The "like dissolves like"

principle suggests that nonpolar or moderately polar organic compounds will be soluble in

common organic solvents. Test solubility in a range of solvents to establish a polarity

profile.

Aqueous Acid/Base Solutions (e.g., 5% HCl, 5% NaOH): Solubility in these solutions can

indicate the presence of basic (amine) or acidic (carboxylic acid, phenol) functional

groups, respectively, which would be converted into more polar, soluble salts.[13]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of 2-
Bromo-4-methoxybenzonitrile.
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Physical Property Determination Workflow

Start: Obtain Pure Sample
of 2-Bromo-4-methoxybenzonitrile
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Note Appearance (Color, Form)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Micro Method)

Solubility Testing
(Water, Organic Solvents)

Compile and Report Data

End of Characterization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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